Cas no 878079-85-7 (1-[1-(2-Phenylethenesulfonyl)piperidine-4-carbonyl]-4-(pyridin-2-yl)piperazine)

• Product Name: 1-[1-(2-Phenylethenesulfonyl)piperidine-4-carbonyl]-4-(pyridin-2-yl)piperazine
• CAS No: 878079-85-7
• MF: C₂₃H₂₈N₄O₃S
• MW: 440.558423995972
• CID: 6444427
• PubChem ID: 16289544
• Update Time: 2025-10-29

1-[1-(2-Phenylethenesulfonyl)piperidine-4-carbonyl]-4-(pyridin-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[1-(2-phenylethenesulfonyl)piperidine-4-carbonyl]-4-(pyridin-2-yl)piperazine
• 878079-85-7
• EN300-26607087
• HMS1738F21
• Z26735303
• 1-[1-(2-Phenylethenesulfonyl)piperidine-4-carbonyl]-4-(pyridin-2-yl)piperazine

• Inchi： 1S/C23H28N4O3S/c28-23(26-17-15-25(16-18-26)22-8-4-5-12-24-22)21-9-13-27(14-10-21)31(29,30)19-11-20-6-2-1-3-7-20/h1-8,11-12,19,21H,9-10,13-18H2/b19-11+
• InChI Key： XNJNWFVNUDVYDI-YBFXNURJSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCC(C(N2CCN(C3C=CC=CN=3)CC2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 440.18821194g/mol
• Monoisotopic Mass: 440.18821194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 82.2Ų

Additional information on 1-[1-(2-Phenylethenesulfonyl)piperidine-4-carbonyl]-4-(pyridin-2-yl)piperazine

Comprehensive Overview of 1-[1-(2-Phenylethenesulfonyl)piperidine-4-carbonyl]-4-(pyridin-2-yl)piperazine (CAS No. 878079-85-7)

1-[1-(2-Phenylethenesulfonyl)piperidine-4-carbonyl]-4-(pyridin-2-yl)piperazine (CAS No. 878079-85-7) is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a piperidine core, a sulfonyl group, and a pyridine-substituted piperazine moiety. Such structural complexity makes it a promising candidate for drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, which are hot topics in modern medicinal chemistry.

The compound's CAS No. 878079-85-7 is often searched in academic and industrial databases due to its potential applications in central nervous system (CNS) disorders and anti-inflammatory therapies. Researchers are particularly interested in its sulfonamide and piperazine functionalities, which are known to enhance bioavailability and binding affinity. Recent studies highlight its role in modulating neurotransmitter pathways, aligning with the growing demand for novel neurological therapeutics in an aging global population.

From a synthetic chemistry perspective, 1-[1-(2-Phenylethenesulfonyl)piperidine-4-carbonyl]-4-(pyridin-2-yl)piperazine exemplifies advancements in heterocyclic chemistry. Its piperidine-4-carbonyl segment is a versatile scaffold for structure-activity relationship (SAR) studies, a trending topic in AI-driven drug design. Computational models frequently analyze such compounds to predict ADMET properties (absorption, distribution, metabolism, excretion, and toxicity), addressing the pharmaceutical industry's need for faster, cost-effective R&D.

The pyridin-2-yl group in this compound also contributes to its metal-chelating capabilities, a feature explored in catalysis and bioimaging applications. This dual functionality resonates with the rising interest in multifunctional molecules for theranostics (therapy + diagnostics). Furthermore, its vinyl sulfone moiety (2-Phenylethenesulfonyl) is a reactive handle for click chemistry, a technique widely adopted in bioconjugation and proteomics.

In the context of intellectual property (IP), CAS No. 878079-85-7 is frequently cited in patents related to small-molecule inhibitors and allosteric modulators. Its structural novelty aligns with the surge in precision medicine initiatives, where tailored compounds are designed for specific biomarkers. This trend is amplified by public interest in personalized healthcare, as evidenced by search engine queries on "next-generation drug candidates."

Environmental and regulatory considerations are also critical for 1-[1-(2-Phenylethenesulfonyl)piperidine-4-carbonyl]-4-(pyridin-2-yl)piperazine. While not classified as hazardous, its synthesis often involves green chemistry principles to minimize waste—a priority for sustainable pharma. This aligns with the ESG (Environmental, Social, Governance) metrics increasingly demanded by investors and consumers alike.

In summary, 1-[1-(2-Phenylethenesulfonyl)piperidine-4-carbonyl]-4-(pyridin-2-yl)piperazine (CAS No. 878079-85-7) represents a convergence of medicinal chemistry, computational biology, and sustainable science. Its multifaceted applications—from drug discovery to catalysis—make it a compelling subject for ongoing research, reflecting the dynamic interplay between innovation and real-world healthcare challenges.